6-(5-Chloro-2-methylphenyl)-4,7-dimethyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione

• CAS RN: 900265-24-9
• Molecular Formula: C23H27ClN6O2
• Molecular Weight: 454.96
• IUPAC Name: 6-(5-chloro-2-methylphenyl)-4,7-dimethyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H27ClN6O2/c1-15-7-8-17(24)13-18(15)30-16(2)14-29-19-20(25-22(29)30)26(3)23(32)28(21(19)31)12-11-27-9-5-4-6-10-27/h7-8,13-14H,4-6,9-12H2,1-3H3
• InChI Key: RZOYSDAHGTWFOR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCN5CCCCC5)C
• solubility: not available

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including an imidazole ring and a purine ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of the specific compound you mentioned would depend on the other functional groups present in the molecule.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some imidazole derivatives act as inhibitors of certain enzymes, disrupting their function and leading to therapeutic effects.

Future Directions

The development of new imidazole derivatives is an active area of research due to their wide range of biological activities. Future work could involve the synthesis and testing of new derivatives, including the specific compound you mentioned.